Cas no 2490401-70-0 (Methyl 3-[(2-chloroacetyl)amino]-2,2-dimethyl-3-phenylpropanoate)

• Product Name: Methyl 3-[(2-chloroacetyl)amino]-2,2-dimethyl-3-phenylpropanoate
• CAS No: 2490401-70-0
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 5464178
• Update Time: 2025-05-24

Methyl 3-[(2-chloroacetyl)amino]-2,2-dimethyl-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[(2-chloroacetyl)amino]-2,2-dimethyl-3-phenylpropanoate
• Z1562149554
• methyl 3-(2-chloroacetamido)-2,2-dimethyl-3-phenylpropanoate

• Inchi： 1S/C14H18ClNO3/c1-14(2,13(18)19-3)12(16-11(17)9-15)10-7-5-4-6-8-10/h4-8,12H,9H2,1-3H3,(H,16,17)
• InChI Key： XZMCISHMHCKOEN-UHFFFAOYSA-N
• SMILES： ClCC(NC(C1C=CC=CC=1)C(C(=O)OC)(C)C)=O

Computed Properties

• Exact Mass: 283.0975211 g/mol
• Monoisotopic Mass: 283.0975211 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4
• Molecular Weight: 283.75

Additional information on Methyl 3-[(2-chloroacetyl)amino]-2,2-dimethyl-3-phenylpropanoate

Methyl 3-[(2-chloroacetyl)amino]-2,2-dimethyl-3-phenylpropanoate: A Comprehensive Overview

Methyl 3-[(2-chloroacetyl)amino]-2,2-dimethyl-3-phenylpropanoate, with the CAS number 110087-70-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group, a phenyl group, and a chloroacetyl amino group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of this compound involves a series of carefully designed reactions. The starting material is typically a phenyl-containing precursor, which undergoes nucleophilic substitution or acylation to introduce the chloroacetyl amino group. Subsequent esterification steps yield the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more scalable and cost-effective.

One of the most promising applications of Methyl 3-[(2-chloroacetyl)amino]-2,2-dimethyl-3-phenylpropanoate is in the development of bioactive compounds. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a candidate for further exploration in drug discovery programs. Researchers are particularly interested in its potential as an anti-inflammatory or anti-cancer agent.

In addition to its pharmacological applications, this compound has also been investigated for its role in polymer chemistry. The presence of reactive functional groups allows for the formation of cross-linked polymers with tailored mechanical properties. Recent research has focused on optimizing the polymerization conditions to achieve higher molecular weights and better thermal stability.

From a structural perspective, Methyl 3-[(2-chloroacetyl)amino]-2,2-dimethyl-3-phenylpropanoate exhibits interesting stereochemical properties. The steric hindrance introduced by the dimethyl group at position 2 influences the conformational flexibility of the molecule. This aspect is crucial for understanding its interactions with biological targets and its behavior in chemical reactions.

Recent studies have also explored the environmental impact of this compound. Biodegradation experiments have shown that under specific conditions, it can be metabolized by microorganisms, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, Methyl 3-[(2-chloroacetyl)amino]-2,2-dimethyl-3-phenylpropanoate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in both academia and industry. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.